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Compound of Interest

Compound Name: 2-Bromo-1-chloropropane

Cat. No.: B110360 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of 2-Bromo-1-chloropropane, a halogenated hydrocarbon. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain

environmental compliance. This substance is recognized as harmful if ingested, inhaled, or

absorbed through the skin and requires careful management as hazardous waste.[1]

Immediate Safety and Handling
Before handling 2-Bromo-1-chloropropane, it is imperative to be familiar with its associated

hazards. Depending on its concentration and formulation, it can be highly flammable and toxic.

[2][3] Always consult the specific Safety Data Sheet (SDS) for the product you are using.

Personal Protective Equipment (PPE): When handling 2-Bromo-1-chloropropane, the

following personal protective equipment should be utilized:

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Hand Protection: Use appropriate chemical-resistant gloves. Permeation data suggests that

butyl rubber gloves are a suitable option.[4]

Respiratory Protection: For handling neat chemical or in situations with inadequate

ventilation, a NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge

is recommended.[1][4]
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Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2]

Work should be conducted in a well-ventilated area, preferably within a laboratory fume hood.

[2] Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2]

Chemical and Physical Properties
Understanding the properties of 2-Bromo-1-chloropropane is essential for its safe handling

and disposal.

Property Value Source

Physical State Colorless liquid [4][5]

Boiling Point ~118°C (244°F) at 760 mmHg [1]

Density 1.537 g/cm³ [1]

Solubility Insoluble in water [1][4]

Hazards

Harmful if swallowed, inhaled,

or in contact with skin; skin

irritant.[1]

Step-by-Step Disposal Protocol
2-Bromo-1-chloropropane must be treated as a hazardous waste. Specifically, it is classified

as a halogenated organic waste.[6] It must not be disposed of with household garbage or

poured down the drain.[2]

1. Waste Segregation:

Collect waste 2-Bromo-1-chloropropane and materials contaminated with it separately from

non-halogenated organic waste.[6][7]

Halogenated organic wastes should be collected in designated, properly labeled containers.

[6]
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Avoid mixing with incompatible materials such as strong oxidizing and reducing agents,

acids, bases, alkali metals, or epoxides.[4][8]

2. Containerization and Labeling:

Use a designated, leak-proof, and chemically compatible container for collection. High-

density polyethylene or glass containers are often suitable.

Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"

and the full chemical name: "2-Bromo-1-chloropropane."

Maintain a log of the accumulated waste volume on the container's label or an

accompanying sheet.[6]

Keep the container securely closed when not in use and store it in a designated satellite

accumulation area, such as a safety cabinet.[7]

3. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

The primary disposal method for halogenated organic compounds is high-temperature

incineration at a regulated hazardous waste facility.[6]

Alternative disposal technologies like molten salt oxidation may also be used, which can

effectively decompose halogenated hydrocarbons at high temperatures.[9]

Emergency Procedures: Spill Management
In the event of a small spill, follow these procedures carefully:

Evacuate and Ventilate: Alert personnel in the immediate area and ensure adequate

ventilation. If the spill is large or the ventilation is poor, evacuate the area.

Control Ignition Sources: Remove all sources of ignition from the area.[10]
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Absorb the Spill: Use an inert absorbent material such as sand, diatomite, or universal

binders to contain and absorb the liquid.[2] For very small spills, absorbent paper may be

used.[1][4]

Collect Contaminated Materials: Carefully collect the absorbent material and any

contaminated items (e.g., gloves, paper towels).

Package for Disposal: Place all contaminated materials into a vapor-tight plastic bag or a

sealable container.[1][4] Label it clearly as hazardous waste containing 2-Bromo-1-
chloropropane.

Decontaminate the Area: Wash the spill surface with alcohol, followed by a thorough washing

with soap and water.[1][4]

Seek Verification: Do not re-enter the area without personal protective equipment until a

safety officer or responsible person has verified that the area is clean and safe.[1][4]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-Bromo-1-
chloropropane.
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Workflow for 2-Bromo-1-chloropropane Disposal

Laboratory Operations

Waste Management

Spill Emergency

Waste Generation
(2-Bromo-1-chloropropane)

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Handling

Segregate as
Halogenated Waste

Collection

Collect in Labeled,
Sealed Container

Store in Satellite
Accumulation Area

Storage

Arrange Pickup with
EHS or Contractor

Disposal Request

Transport to Licensed
Hazardous Waste Facility

Final Disposal
(e.g., High-Temp Incineration)

Spill Occurs

Absorb with Inert Material

Package Contaminated
Material for Disposal

Add to Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-Bromo-1-chloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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